Cas no 70343-13-4 (7-Methyl-5-nitro-1H-indole-2,3-dione)

• Product Name: 7-Methyl-5-nitro-1H-indole-2,3-dione
• CAS No: 70343-13-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD00448204
• CID: 1032300
• PubChem ID: 4686401
• Update Time: 2025-10-05

7-Methyl-5-nitro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5-nitroindoline-2,3-dione
• 5-Nitro-7-methylisatin
• 7-Methyl-5-nitro-1H-indole-2,3-dione
• 7-Methyl-5-nitroisatin

• MDL： MFCD00448204
• Inchi： 1S/C9H6N2O4/c1-4-2-5(11(14)15)3-6-7(4)10-9(13)8(6)12/h2-3H,1H3,(H,10,12,13)
• InChI Key： VREHMPHOKRQMFE-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C(C)=CC(=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03278

Experimental Properties

• PSA: 89.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-Methyl-5-nitro-1H-indole-2,3-dione

7-Methyl-5-nitro-1H-indole-2,3-dione (CAS No. 70343-13-4): A Comprehensive Overview

7-Methyl-5-nitro-1H-indole-2,3-dione, identified by its CAS number 70343-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroindoles, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 7-Methyl-5-nitro-1H-indole-2,3-dione make it a valuable scaffold for the development of novel drugs targeting various diseases.

The molecular structure of 7-Methyl-5-nitro-1H-indole-2,3-dione consists of an indole core substituted with a methyl group at the 7-position and a nitro group at the 5-position, along with carbonyl groups at the 2 and 3 positions. This unique arrangement contributes to its reactivity and biological activity, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroindoles. Studies have shown that compounds in this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The nitro group in 7-Methyl-5-nitro-1H-indole-2,3-dione is particularly noteworthy, as it can undergo reduction to form an amine group, which can alter the biological properties of the molecule. This redox-active nature makes it an attractive candidate for developing prodrugs or drugs that can be activated in vivo to exert their therapeutic effects.

One of the most compelling aspects of 7-Methyl-5-nitro-1H-indole-2,3-dione is its potential application in oncology research. Preclinical studies have demonstrated that nitroindoles can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. For instance, research has shown that 7-Methyl-5-nitro-1H-indole-2,3-dione can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, its ability to modulate the expression of genes involved in cell cycle regulation suggests that it may have therapeutic potential in treating solid tumors and hematological malignancies.

The synthesis of 7-Methyl-5-nitro-1H-indole-2,3-dione is another area of active interest. Researchers have developed several synthetic routes to produce this compound with high yield and purity. One common approach involves the nitration of methylindole followed by cyclization and oxidation steps. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further pharmacological studies.

In addition to its therapeutic potential, 7-Methyl-5-nitro-1H-indole-2,3-dione has shown promise in other areas of medical research. For example, studies have indicated that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and exert its effects within the central nervous system is particularly noteworthy.

The pharmacokinetic properties of 7-Methyl-5-nitro-1H-indole-2,3-dione are also important considerations in drug development. Research has shown that this compound exhibits moderate solubility in water and oil, suggesting that it may be suitable for oral administration or topical application. Furthermore, its metabolic stability allows for prolonged half-life in vivo, which could enhance its therapeutic efficacy.

Evaluation of the safety profile of 7-Methyl-5-nitro-1H-indole-2,3-dione is crucial before moving into clinical trials. Preclinical toxicology studies have demonstrated that this compound is generally well-tolerated at moderate doses but may cause some side effects at higher concentrations. Common adverse effects include gastrointestinal disturbances and mild hepatotoxicity. However, these effects are often reversible upon discontinuation of treatment.

The future directions for research on 7-Methyl-5-nitro-1H-indole-2,3-dione are multifaceted. Further investigation into its mechanisms of action will provide deeper insights into its therapeutic potential and help identify new targets for drug development. Additionally, exploring structural analogs of this compound may lead to the discovery of more potent and selective drugs with improved pharmacokinetic properties.

In conclusion, 7-Methyl-5-nitro-1H-indole-2,3-dione(CAS No. 70343-13) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in future medical treatments.